Cas no 1780677-52-2 (4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol
• CAS No: 1780677-52-2
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5925376
• PubChem ID: 105426056
• Update Time: 2025-09-23

4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol
• EN300-1926017
• 1780677-52-2

• Inchi： 1S/C10H14BrNO2/c1-6(5-12)7-3-10(14-2)9(13)4-8(7)11/h3-4,6,13H,5,12H2,1-2H3
• InChI Key： OWJWXKFVENGPPE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C)CN)OC)O

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol

Comprehensive Overview of 4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol (CAS No. 1780677-52-2)

The compound 4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol (CAS No. 1780677-52-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a brominated phenol core and an aminopropane side chain, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological pathways.

One of the most searched questions about 4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol revolves around its synthetic routes and purification methods. Scientists often seek optimized protocols for its preparation, given the challenges associated with bromination and amine functionalization. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis techniques for this compound, aligning with the global push for sustainable research practices.

The pharmacological properties of CAS No. 1780677-52-2 are another hot topic. Preliminary studies suggest its potential as a scaffold for kinase inhibitors, a class of drugs widely used in oncology and autoimmune therapies. This aligns with the growing demand for novel small-molecule therapeutics in precision medicine. Additionally, its structural similarity to catecholamines has prompted investigations into its interactions with neurotransmitter systems, a trending area in neuroscience research.

From an analytical chemistry perspective, 4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol presents interesting challenges in chromatographic separation and mass spectrometric detection. These technical aspects frequently appear in search queries from quality control laboratories and analytical method development teams. The compound's UV absorption characteristics and fragmentation patterns are particularly valuable for researchers developing new analytical protocols.

In material science applications, the bromine moiety in this compound has attracted attention for potential use in flame retardant formulations and polymeric materials. While not its primary application area, this aspect demonstrates the compound's versatility and contributes to its growing commercial interest. The search volume for halogenated phenol derivatives in material applications has shown steady increase over recent years.

Regulatory aspects of CAS No. 1780677-52-2 frequently appear in professional discussions. While the compound itself isn't classified as hazardous under current regulations, proper handling protocols for brominated compounds remain important for workplace safety. This practical consideration often features in safety data sheet searches and laboratory management queries.

The commercial availability of 4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol has expanded significantly, with multiple suppliers now offering it in research quantities. Pricing trends and bulk synthesis options are common search terms among procurement specialists. The development of cost-effective scale-up processes for this intermediate continues to be an active area of process chemistry research.

Looking forward, the scientific community anticipates growing applications for this compound in medicinal chemistry and chemical biology. Its modular structure allows for diverse derivatization, making it attractive for combinatorial chemistry approaches. The increasing number of patents referencing related structures suggests expanding intellectual property interest in this chemical space.

For researchers working with CAS No. 1780677-52-2, proper storage conditions and stability data remain practical concerns. The compound's sensitivity to light and oxidation prompts frequent searches for optimal preservation methods. These practical considerations are equally important as the compound's scientific applications for ensuring reproducible research results.

In conclusion, 4-(1-aminopropan-2-yl)-5-bromo-2-methoxyphenol represents an intriguing case study in modern chemical research. Its multifaceted applications span from drug discovery to materials science, reflecting the interdisciplinary nature of contemporary chemistry. As research progresses, we can expect new insights into this compound's potential and novel applications to emerge in scientific literature and industrial practice.